Cas no 872-31-1 (3-Bromothiophene)

3-Bromothiophene (CAS 872-31-1) is a halogenated heterocyclic compound widely used as a versatile intermediate in organic synthesis. Its bromine substituent at the 3-position of the thiophene ring enables efficient functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, making it valuable for constructing complex thiophene-based architectures. The compound exhibits good stability and reactivity, facilitating its use in pharmaceuticals, agrochemicals, and materials science. Its high purity and consistent quality ensure reliable performance in demanding applications. 3-Bromothiophene is particularly favored for synthesizing conjugated polymers and electronic materials due to its ability to modify optoelectronic properties. Proper handling is advised due to its flammability and potential irritant properties.
3-Bromothiophene structure
3-Bromothiophene structure
Product Name:3-Bromothiophene
CAS No:872-31-1
MF:C4H3BrS
MW:163.035619020462
MDL:MFCD00005464
CID:40114
PubChem ID:24846726
Update Time:2025-10-29

3-Bromothiophene Chemical and Physical Properties

Names and Identifiers

    • 3-Bromothiophene
    • 3-bromo-thiophen
    • beta-Bromothiophene
    • thiophene, 3-bromo-
    • β-bromothiophene
    • TIMTEC-BB SBB003930
    • TIMTEC-BB SBB003931
    • ALPHA-THIENYL BROMIDE
    • 3-THIENYL BROMIDE
    • 3-Bromothiofuran
    • 3-Bromo-thiophene
    • 3-bromonithiophene
    • 3-thienylBr
    • EINECS 212-821-3
    • thien-3-yl bromide
    • Thiophene,3-bromo
    • 3-BROMO THIOPHENE
    • .beta.-Bromothiophene
    • bromothiophene(3-)
    • XCMISAPCWHTVNG-UHFFFAOYSA-N
    • G818Z74YV0
    • 3-bromothiphene
    • 3-bromthiophene
    • NSC96612
    • PubChem5306
    • KSC448M4H
    • BIDD:GT0802
    • SBB003930
    • TRA0068757
    • MCUL
    • 3-Bromothiophene (ACI)
    • NSC 96612
    • 3-Bromothiophene,98%
    • 84928-93-8
    • SCHEMBL7276
    • Q-101190
    • ; 3-Bromothiophene; 3-Thienyl bromide; NSC 96612; beta-Bromothiophene; 3-Bromothiphene
    • UNII-G818Z74YV0
    • PB48063
    • AC-4899
    • PS-5773
    • B1067
    • MFCD00005464
    • NS00039176
    • NSC-96612
    • 872-31-1
    • DTXSID2022129
    • DB-006386
    • EN300-36196
    • AKOS005257789
    • DTXCID602129
    • W-204354
    • CS-W009226
    • P20051
    • Q927001
    • F0001-2168
    • 3-Bromothiophene, 97%
    • MDL: MFCD00005464
    • Inchi: 1S/C4H3BrS/c5-4-1-2-6-3-4/h1-3H
    • InChI Key: XCMISAPCWHTVNG-UHFFFAOYSA-N
    • SMILES: BrC1C=CSC=1
    • BRN: 105338

Computed Properties

  • Exact Mass: 161.91400
  • Monoisotopic Mass: 161.913883
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 46.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 28.2
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • Color/Form: colorless liquid
  • Density: 1.74 g/mL at 25 °C(lit.)
  • Melting Point: <-10°C
  • Boiling Point: 150 °C(lit.)
  • Flash Point: Fahrenheit: 125.6 ° f
    Celsius: 52 ° c
  • Refractive Index: n20/D 1.591(lit.)
  • Water Partition Coefficient: Insoluble
  • PSA: 28.24000
  • LogP: 2.51060
  • Solubility: Soluble in diethyl ether, but almost insoluble in water.
  • Sensitiveness: Light Sensitive/Stench

3-Bromothiophene Security Information

3-Bromothiophene Customs Data

  • HS CODE:29349990
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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3-Bromothiophene Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: Acetic acid ,  Silver carbonate Solvents: DMSO-d6 ;  16 h, 120 °C; 120 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water
Reference
Silver-Catalyzed Protodecarboxylation of Heteroaromatic Carboxylic Acids
Lu, Pengfei; et al, Organic Letters, 2009, 11(24), 5710-5713

Production Method 2

Reaction Conditions
1.1 Reagents: Zinc Solvents: Acetic acid
Reference
The photochemistry of thiophene S-oxides
Arima, Kazuya; et al, Photochemical & Photobiological Sciences, 2005, 4(10), 808-816

Production Method 3

Reaction Conditions
1.1 Reagents: Sodium amide ,  Ammonium chloride
Reference
Reactions of halothiophenes with metal amides. Convenient preparation of β-bromothiophenes
Reinecke, Manfred G.; et al, Journal of Organic Chemistry, 1971, 36(18), 2690-2

Production Method 4

Reaction Conditions
1.1 Reagents: Bromine Solvents: Chloroform ;  cooled; 3 h, 60 °C
1.2 Reagents: Acetic acid ,  Zinc Solvents: Water ;  9 h, reflux
Reference
Synthesis of (3-alkylthio)thiophenes
Huang, Jin-Bo; et al, Yingyong Huaxue, 2007, 24(1), 105-107

Production Method 5

Reaction Conditions
1.1 Reagents: Hydrogen bromide Solvents: Diethyl ether ,  Water ;  3.5 h, 22 °C; 19 h, 22 °C
1.2 Reagents: Sodium thiosulfate Solvents: Water
1.3 Reagents: Zinc Solvents: Acetic acid ,  Water ;  30 min, rt → reflux; reflux → rt
1.4 Solvents: Acetic acid ;  3 h, rt; 4 h, rt → reflux
Reference
Synthesis of poly(thiophene-alt-pyrrole) from a difunctionalized thienylpyrrole by Kumada polycondensation
He, Lu-Ying; et al, Tetrahedron, 2015, 71(33), 5399-5406

Production Method 6

Reaction Conditions
1.1 Reagents: Ethyl bromide ,  Hydrochloric acid Solvents: Diethyl ether ,  Water
Reference
Nitrothienols and halogenated nitrothiophenes
Hurd, Charles D.; et al, Journal of the American Chemical Society, 1952, 74, 2965-70

Production Method 7

Reaction Conditions
1.1 Reagents: Ethyl bromide ,  Magnesium Catalysts: Iodine Solvents: Diethyl ether ;  6 h, reflux
1.2 Reagents: Water Solvents: Water
Reference
Synthesis and antimicrobial activity of some halo derivatives of thiophene
Bardia, Rahul; et al, Asian Journal of Chemistry, 2004, 16(1), 511-512

Production Method 8

Reaction Conditions
1.1 Catalysts: Pyridine
Reference
On the reaction of methoxide ion with bromoiodothiophenes
Gronowitz, Salo; et al, Journal of Heterocyclic Chemistry, 1980, 17(1), 171-4

Production Method 9

Reaction Conditions
1.1 Reagents: Butyllithium ,  Water
Reference
Thiophene as a structural element of physiologically active substances, XII. Thiophene analogs of antiviral chalcones
Binder, Dieter; et al, Archiv der Pharmazie (Weinheim, 1985, 318(1), 48-59

Production Method 10

Reaction Conditions
1.1 Reagents: Butyllithium ,  Water
Reference
Thiophene as a structural element of physiologically active substances, XII. Thiophene analogs of antiviral chalcones
Binder, Dieter; et al, Archiv der Pharmazie (Weinheim, 1985, 318(1), 48-59

Production Method 11

Reaction Conditions
1.1 Catalysts: Copper oxide (CuO) ,  Sodium iodide Solvents: Ethanol ,  1,4-Dioxane
2.1 Reagents: Butyllithium ,  Water
Reference
Thiophene as a structural element of physiologically active substances, XII. Thiophene analogs of antiviral chalcones
Binder, Dieter; et al, Archiv der Pharmazie (Weinheim, 1985, 318(1), 48-59

Production Method 12

Reaction Conditions
1.1 Reagents: Chloro(1-methylethyl)magnesium Solvents: Tetrahydrofuran
1.2 Reagents: Ammonium chloride Solvents: Water
2.1 Reagents: N-Bromosuccinimide ,  Oxygen Solvents: Dimethylformamide ;  4 h, rt
2.2 Reagents: Sodium thiosulfate Solvents: Water ;  rt
Reference
Orthogonal Stability and Reactivity of Aryl Germanes Enables Rapid and Selective (Multi)Halogenations
Fricke, Christoph ; et al, Angewandte Chemie, 2020, 59(42), 18717-18722

Production Method 13

Reaction Conditions
1.1 Reagents: Zinc Solvents: Acetic acid ,  Thiophene ;  3 h, reflux
Reference
Enantioselective Chalcogeno-Baylis-Hillman Reaction of Arylaldehydes with MVK and Acrylates Catalyzed by Chiral Thiepin-TiCl4 Complex
Yin, Yan; et al, Chinese Journal of Chemistry, 2014, 32(4), 365-369

Production Method 14

Reaction Conditions
1.1 Reagents: Acetic acid ,  Zinc Solvents: Water ;  heated
Reference
Zinc
Knochel, Paul; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2006, 1, 1-17

Production Method 15

Reaction Conditions
1.1 Reagents: Trioctylmethylammonium chloride ,  (T-4)-Bis(acetato-κO,κO′)lead Solvents: Dichloromethane
Reference
Selective debromination of thiophene derivatives by electrochemical reduction
Dapperheld, S.; et al, Synthesis, 1990, (5), 403-5

Production Method 16

Reaction Conditions
1.1 Reagents: Bromine Solvents: Chloroform ;  rt → 0 °C; 4.5 h, 0 °C; 3.5 h, reflux
1.2 Reagents: Sodium hydroxide Solvents: Water ;  0.5 h, rt
1.3 Reagents: Acetic acid ,  Zinc Solvents: Water ;  8 h, reflux
Reference
Design, synthesis, and fungicidal activity of novel analogues of pyrrolnitrin
Wang, Ming-Zhong; et al, Journal of Agricultural and Food Chemistry, 2009, 57(17), 7912-7918

Production Method 17

Reaction Conditions
1.1 Reagents: Chloramine-T ,  Sodium bromide Solvents: Tetrahydrofuran ,  Water ;  10 min, rt
Reference
Synthesis of Organic Bromides via Organotrifluoroborates
Kabalka, George W.; et al, Organometallics, 2004, 23(19), 4519-4521

Production Method 18

Reaction Conditions
1.1 Reagents: N-Bromosuccinimide ,  Oxygen Solvents: Dimethylformamide ;  4 h, rt
1.2 Reagents: Sodium thiosulfate Solvents: Water ;  rt
Reference
Orthogonal Stability and Reactivity of Aryl Germanes Enables Rapid and Selective (Multi)Halogenations
Fricke, Christoph ; et al, Angewandte Chemie, 2020, 59(42), 18717-18722

Production Method 19

Reaction Conditions
1.1 Catalysts: Methanol
Reference
On the reaction of methoxide ion with bromoiodothiophenes
Gronowitz, Salo; et al, Journal of Heterocyclic Chemistry, 1980, 17(1), 171-4

Production Method 20

Reaction Conditions
Reference
A process for the preparation of 3-bromothiophene derivatives as intermediates for agrochemicals and pharmaceuticals
, Japan, , ,

Production Method 21

Reaction Conditions
1.1 Catalysts: Sodium methoxide
Reference
On the reaction of methoxide ion with bromoiodothiophenes
Gronowitz, Salo; et al, Journal of Heterocyclic Chemistry, 1980, 17(1), 171-4

Production Method 22

Reaction Conditions
1.1 Reagents: Iodine Catalysts: Butyllithium
2.1 Catalysts: Sodium methoxide
Reference
On the reaction of methoxide ion with bromoiodothiophenes
Gronowitz, Salo; et al, Journal of Heterocyclic Chemistry, 1980, 17(1), 171-4

Production Method 23

Reaction Conditions
1.1 Reagents: Iodine Catalysts: Butyllithium
2.1 Catalysts: Pyridine
Reference
On the reaction of methoxide ion with bromoiodothiophenes
Gronowitz, Salo; et al, Journal of Heterocyclic Chemistry, 1980, 17(1), 171-4

Production Method 24

Reaction Conditions
1.1 Reagents: Mercuric acetate Solvents: Acetic acid ;  4 h, reflux
1.2 Reagents: Sodium chloride Solvents: Water ;  1 h, reflux
1.3 Reagents: Hydrochloric acid Solvents: Water
2.1 Reagents: Ethyl bromide ,  Magnesium Catalysts: Iodine Solvents: Diethyl ether ;  6 h, reflux
2.2 Reagents: Water Solvents: Water
Reference
Synthesis and antimicrobial activity of some halo derivatives of thiophene
Bardia, Rahul; et al, Asian Journal of Chemistry, 2004, 16(1), 511-512

3-Bromothiophene Raw materials

3-Bromothiophene Preparation Products

3-Bromothiophene Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:872-31-1)3-Bromothiophene
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Purity:99.9%
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:872-31-1)3-溴噻吩
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Quantity:25KG,200KG,1000KG
Purity:99%
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3-Bromothiophene Spectrogram

GC-MS
GC-MS
1H NMR 300 MHz DMSO
1H NMR
13C NMR
13C NMR

Additional information on 3-Bromothiophene

Professional Introduction to 3-Bromothiophene (CAS No. 872-31-1)

3-Bromothiophene, with the chemical formula C4H3BrS, is a significant heterocyclic compound widely recognized in the field of organic synthesis and pharmaceutical development. This compound is characterized by a thiophene ring substituted with a bromine atom at the 3-position, making it a valuable intermediate in the synthesis of various bioactive molecules. The unique structural properties of 3-Bromothiophene contribute to its versatility in medicinal chemistry, enabling its use in the development of novel therapeutic agents.

The chemical structure of 3-Bromothiophene consists of a five-membered aromatic ring containing sulfur, with a bromine atom attached to one of the carbon atoms. This substitution pattern imparts distinct reactivity, making it a preferred building block for constructing more complex molecules. The presence of the bromine atom allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in modern drug discovery.

In recent years, 3-Bromothiophene has garnered considerable attention due to its role in synthesizing pharmacologically relevant compounds. For instance, researchers have leveraged this intermediate to develop thiophene-based derivatives with antimicrobial and anti-inflammatory properties. The compound's ability to serve as a scaffold for diverse molecular architectures has been instrumental in creating innovative therapeutic strategies.

A notable application of 3-Bromothiophene lies in the synthesis of thiophene-derivative drugs that target neurological disorders. Studies have demonstrated its utility in generating small molecules that modulate neurotransmitter receptors, offering potential treatments for conditions such as epilepsy and Alzheimer's disease. The bromine substituent facilitates further chemical modifications, enabling the tuning of pharmacokinetic and pharmacodynamic profiles to optimize drug efficacy.

The industrial significance of CAS No. 872-31-1, or 3-Bromothiophene, is further underscored by its use in agrochemical research. Researchers have explored its derivatives as intermediates for developing novel pesticides and herbicides. The structural motif of thiophene is known to enhance binding affinity to biological targets, making it an attractive scaffold for crop protection agents.

In the realm of material science, 3-Bromothiophene has been investigated for its potential in creating advanced electronic materials. Its conjugated system makes it a candidate for applications in organic light-emitting diodes (OLEDs) and photovoltaic cells. By incorporating this compound into polymer matrices, scientists aim to develop more efficient and sustainable optoelectronic devices.

The synthesis of CAS No. 872-31-1, or 3-Bromothiophene, typically involves bromination reactions on thiophene or its derivatives. Advances in catalytic systems have improved the selectivity and yield of these processes, making large-scale production more feasible. Such developments are crucial for meeting the growing demand for this versatile intermediate in pharmaceutical and chemical industries.

Ethical considerations are also integral to the research involving 3-Bromothiophene. Ensuring sustainable practices in its synthesis and application is essential to minimize environmental impact while maximizing therapeutic benefits. Collaborative efforts between academia and industry are vital in driving innovation that aligns with green chemistry principles.

The future prospects of 3-Bromothiophene are promising, with ongoing research exploring new synthetic pathways and applications. As our understanding of molecular interactions deepens, this compound is likely to play an even more pivotal role in drug discovery and material science. Continued investment in research will be key to unlocking its full potential.

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Suzhou Senfeida Chemical Co., Ltd
(CAS:872-31-1)3-Bromothiophene
sfd15929
Purity:99.9%
Quantity:200kg
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:872-31-1)3-溴噻吩
LE2448541;LE151
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
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